Cas no 1864074-78-1 (methyl 4-(azetidin-3-yloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate)

• Product Name: methyl 4-(azetidin-3-yloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• CAS No: 1864074-78-1
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• MDL: MFCD29034483
• CID: 5211448
• PubChem ID: 86263306
• Update Time: 2026-03-06

methyl 4-(azetidin-3-yloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(azetidin-3-yloxy)-1-methyl-6-oxopyridine-3-carboxylate
• methyl 4-(azetidin-3-yloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

• MDL： MFCD29034483
• Inchi： 1S/C11H14N2O4/c1-13-6-8(11(15)16-2)9(3-10(13)14)17-7-4-12-5-7/h3,6-7,12H,4-5H2,1-2H3
• InChI Key： UOAASEOHAABMTE-UHFFFAOYSA-N
• SMILES： C1N(C)C(=O)C=C(OC2CNC2)C=1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 4-(azetidin-3-yloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

Recent Advances in the Study of Methyl 4-(azetidin-3-yloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS: 1864074-78-1)

The compound methyl 4-(azetidin-3-yloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS: 1864074-78-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring an azetidine ring and a dihydropyridine scaffold, has been explored for its pharmacological properties, particularly in the context of enzyme inhibition and drug discovery. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research involves the compound's role as a modulator of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its ability to inhibit certain kinases and proteases, which are critical targets in the treatment of cancers and inflammatory diseases. The azetidine moiety in the compound is believed to enhance its binding affinity to these enzymes, while the dihydropyridine core contributes to its metabolic stability. These findings suggest that methyl 4-(azetidin-3-yloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate could serve as a promising lead compound for further drug development.

In addition to its enzymatic inhibition properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have shown favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable bioavailability. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Researchers are currently employing structure-activity relationship (SAR) studies to design derivatives with improved pharmacological properties, focusing on modifications to the azetidine and dihydropyridine rings.

The synthetic routes to methyl 4-(azetidin-3-yloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate have also been a subject of recent innovation. Novel catalytic methods, including transition metal-catalyzed cross-coupling reactions and photochemical approaches, have been developed to improve the yield and scalability of its production. These advancements are critical for enabling large-scale synthesis and further preclinical evaluation of the compound and its analogs.

Looking ahead, the potential applications of methyl 4-(azetidin-3-yloxy)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate extend beyond its current scope. Researchers are investigating its utility in targeted drug delivery systems and combination therapies, leveraging its unique chemical properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, addressing unmet medical needs in oncology and other therapeutic areas.